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Compound of Interest

Compound Name: (Rac)-MGV354

Cat. No.: B15571932

Application Notes and Protocols for (Rac)-
MGV354

(Rac)-MGV354 is the racemic mixture of MGV354, a potent activator of soluble guanylate
cyclase (sGC).[1][2] These application notes provide detailed protocols for the dissolution,
storage, and experimental use of (Rac)-MGV354 for researchers, scientists, and drug
development professionals.

Product Information

Property Value Source
CAS Number 1852495-86-3 [1][2][3]
Molecular Formula C35H37N503 [3114]
Molecular Weight 575.70 g/mol [2][31[4]
Appearance Solid [1112]

Activator of soluble guanylate
cyclase (sGC). MGV354 has

Biological Activity EC50 values of <0.5 nM in
CHO cells and 5 nM in GTM-3
E cells.[1][2]
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Solubility and Dissolution Protocol

(Rac)-MGV354 is readily soluble in dimethyl sulfoxide (DMSO).[1][2][3][4]

Table 1: Solubility Data

Solvent Concentration Note

Ultrasonic assistance is
DMSO 100 mg/mL (173.70 mM) recommended to ensure
complete dissolution.[1][2][4]

Protocol for Preparing a Stock Solution (100 mM in DMSO):

» Weighing: Accurately weigh the desired amount of (Rac)-MGV354 solid in a sterile
microcentrifuge tube.

o Solvent Addition: Add the calculated volume of high-purity DMSO to achieve a 100 mM
concentration. For example, to prepare 1 mL of a 100 mM stock solution, dissolve 57.57 mg
of (Rac)-MGV354 in 1 mL of DMSO.

» Dissolution: Vortex the solution thoroughly. For complete dissolution, sonicate the mixture in
an ultrasonic water bath until the solution is clear.[1][2][4]

o Storage: Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles
and store as recommended below.

Table 2: Preparation of Stock Solutions

Desired
. Mass for 1 mL Mass for 5 mL Mass for 10 mL
Concentration
1mM 0.5757 mg 2.8785 mg 5.757 mg
5 mM 2.8785 mg 14.3925 mg 28.785 mg
10 mM 5.757 mg 28.785 mg 57.57 mg
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Note: The table is based on the molecular weight of 575.70 g/mol .

Storage and Stability

Proper storage of (Rac)-MGV354 is crucial to maintain its biological activity.

Table 3: Storage Conditions

Storage ] Special
Form Duration .
Temperature Instructions

Protect from light.[1]

Solid 4°C Long-term

[2]
In Solvent (DMSO) -80°C 6 months Protect from light.[1]
In Solvent (DMSO) -20°C 1 month Protect from light.[1]

Experimental Protocols

(Rac)-MGV354 acts as an sGC activator, which is involved in the nitric oxide (NO) signaling
pathway.[5][6] This pathway plays a crucial role in various physiological processes, including

the regulation of intraocular pressure.[5][6][7]

Experimental Workflow for In Vitro Studies:
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Figure 1. A generalized workflow for in vitro experiments using (Rac)-MGV354.
Signaling Pathway of (Rac)-MGV354.

(Rac)-MGV354 activates soluble guanylate cyclase (sGC), a key enzyme in the nitric oxide
(NO) signaling pathway.[5][6] The activation of SGC leads to the conversion of guanosine
triphosphate (GTP) to cyclic guanosine monophosphate (cGMP).[6] cGMP then acts as a
second messenger, activating downstream targets such as protein kinase G (PKG), which in
turn phosphorylates various proteins, leading to a cellular response.
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Figure 2. The signaling pathway activated by (Rac)-MGV354.

Safety Precautions

o Wear appropriate personal protective equipment (PPE), including gloves, lab coat, and
safety glasses, when handling (Rac)-MGV354.

+ Handle the compound in a well-ventilated area.

+ Refer to the Safety Data Sheet (SDS) for comprehensive safety information.
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* (Rac)-MGV354 is for research use only and not for human or veterinary use.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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